Cas no 53007-09-3 (Cholic acid-2,2,3,4,4-d5)

• Product Name: Cholic acid-2,2,3,4,4-d5
• CAS No: 53007-09-3
• MF: C₂₄D₅H₃₅O₅
• MW: 413.60
• CID: 1066964
• PubChem ID: 329759482
• Update Time: 2025-11-07

Cholic acid-2,2,3,4,4-d5 Chemical and Physical Properties

Names and Identifiers

• [2H5]-Cholic acid
• Cholic acid-2,2,3,4,4-d
• CHOLIC ACID (2,2,3,4,4-D5, 98%)
• Cholic acid-2,2,3,4,4-d5 98 atom % D, 98% (CP)
• Cholic acid-d
• 53007-09-3
• (4R)-4-[(3R,5S,7R,10S,12S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,7,12-trihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• Cholic Acid-d5
• Cholic acid-2,2,3,4,4-d5

• MDL： MFCD08702879
• Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
• InChI Key： BHQCQFFYRZLCQQ-OELDTZBJSA-N
• SMILES： O[C@@H]1C[C@]2([H])C([H])([H])[C@]([H])(O)C([H])([H])C[C@]2(C)[C@@]2([H])C[C@H](O)[C@@]3([C@@]([H])([C@H](C)CCC(=O)O)CC[C@@]3([H])[C@]12[H])C

Computed Properties

• Exact Mass: 413.31895810g/mol
• Monoisotopic Mass: 413.31895810g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Melting Point: 200-201 °C (lit.)
• Solubility: DMSO : 100 mg/mL (241.78 mM; ultrasonic and warming and heat to 60°C)

Cholic acid-2,2,3,4,4-d5 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Cholic acid-2,2,3,4,4-d5

Cholic Acid-2,2,3,4,4-d5 (CAS No. 53007-09-3): An Overview of a Deuterated Bile Acid Analogue

Cholic acid-2,2,3,4,4-d5 (CAS No. 53007-09-3) is a deuterated analogue of cholic acid, a primary bile acid that plays a crucial role in the digestion and absorption of fats and fat-soluble vitamins. This deuterated form is increasingly used in various research applications due to its enhanced stability and unique properties. In this article, we will delve into the chemical structure, biological functions, and recent advancements in the use of cholic acid-2,2,3,4,4-d5 in both academic and pharmaceutical settings.

Chemical Structure and Properties

Cholic acid-2,2,3,4,4-d5 is a bile acid with five deuterium atoms (D) replacing hydrogen atoms at specific positions (C-2, C-2', C-3, C-4, and C-4'). The chemical formula for this compound is C₂₄H₃₆D₅O₅. The molecular weight of cholic acid-2,2,3,4,4-d5 is 411.61 g/mol. The presence of deuterium atoms significantly alters the physical and chemical properties of the molecule compared to its non-deuterated counterpart. Deuterium substitution generally increases the molecular weight and can enhance the stability of the compound under various conditions.

Biological Functions and Mechanisms

Bile acids are essential for maintaining lipid homeostasis and are involved in numerous physiological processes. Cholic acid is synthesized from cholesterol in the liver and is subsequently conjugated with amino acids such as glycine or taurine to form conjugated bile acids. These conjugated bile acids are then secreted into the bile and stored in the gallbladder until they are released into the small intestine to aid in the emulsification of dietary fats.

Cholic acid-2,2,3,4,4-d5, being a deuterated analogue of cholic acid, retains similar biological functions but with enhanced stability. This makes it particularly useful in metabolic studies where long-term stability is crucial. The deuterium atoms can also serve as markers for tracing metabolic pathways and understanding the kinetics of bile acid metabolism.

Research Applications

The use of cholic acid-2,2,3,4,4-d5 in research has expanded significantly over recent years. One of the key areas of interest is its application in nuclear magnetic resonance (NMR) spectroscopy. Deuterium atoms have a distinct NMR signal compared to hydrogen atoms, making it easier to track the compound's behavior in complex biological systems. This property has been leveraged in studies investigating bile acid metabolism and signaling pathways.

In addition to NMR studies, cholic acid-2,2,3,4,4-d5 has been used in mass spectrometry (MS) to improve detection sensitivity and accuracy. The increased molecular weight due to deuterium substitution helps differentiate between endogenous bile acids and exogenously administered compounds. This has been particularly useful in pharmacokinetic studies where precise quantification is essential.

Clinical Implications

The clinical relevance of bile acids has been well-established in various liver diseases and metabolic disorders. Recent research has highlighted the potential therapeutic applications of bile acids and their analogues. For instance, studies have shown that certain bile acids can modulate gut microbiota composition and function, which has implications for treating conditions such as inflammatory bowel disease (IBD) and metabolic syndrome.

Cholic acid-2,2,3,4,4-d5, with its enhanced stability and traceability properties, can serve as a valuable tool in these clinical investigations. It can help researchers better understand the dynamic interactions between bile acids and gut microbiota over extended periods. Furthermore, its use in clinical trials can provide more accurate data on drug metabolism and efficacy.

Conclusion

In conclusion, cholic acid-2,2，3，4，4-d5 (CAS No. 53007-09-3) is a versatile deuterated analogue of cholic acid with significant potential in both research and clinical applications. Its unique properties make it an invaluable tool for studying bile acid metabolism and signaling pathways using advanced techniques such as NMR spectroscopy and mass spectrometry. As research continues to uncover new insights into the roles of bile acids in health and disease, the importance of compounds like cholic acid-2，2，3，4，4-d5 will only grow.